N-(4-methoxyphenyl)-3-phenylprop-2-en-1-imine
Overview
Description
N-(4-methoxyphenyl)-3-phenylprop-2-en-1-imine (MPPPI) is an organic compound belonging to the class of heterocyclic compounds. It is a cyclic amine composed of a phenyl ring with a prop-2-en-1-imine moiety. MPPPI has been studied for its potential applications in several fields of research, including synthetic chemistry, biochemical and physiological research, and drug development.
Scientific Research Applications
N-(4-methoxyphenyl)-3-phenylprop-2-en-1-imine has been studied for its potential applications in several fields of research, including synthetic chemistry, biochemical and physiological research, and drug development. In synthetic chemistry, this compound has been used as a starting material in the synthesis of several heterocyclic compounds, such as imidazolium salts, pyrrolidines, and piperidines. In biochemical and physiological research, this compound has been studied for its potential to act as a ligand for various receptors and enzymes, as well as its ability to modulate the activity of certain ion channels. In drug development, this compound has been evaluated for its potential to act as an agonist or antagonist of certain receptors, as well as its ability to interact with drug targets.
Mechanism of Action
The mechanism of action of N-(4-methoxyphenyl)-3-phenylprop-2-en-1-imine is not fully understood. However, it is believed that this compound may act as a ligand for certain receptors, enzymes, and ion channels, and may modulate the activity of these molecules. In addition, this compound may interact with drug targets, potentially leading to the development of new drugs.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it has been shown to interact with certain receptors, enzymes, and ion channels, suggesting that it may have an effect on biochemical and physiological processes. In addition, this compound may interact with drug targets, potentially leading to the development of new drugs.
Advantages and Limitations for Lab Experiments
The advantages of using N-(4-methoxyphenyl)-3-phenylprop-2-en-1-imine in laboratory experiments include its low cost, ease of synthesis, and potential applications in synthetic chemistry, biochemical and physiological research, and drug development. The main limitation of this compound is that its mechanism of action is not fully understood, and further research is needed to elucidate its biochemical and physiological effects.
Future Directions
For research on N-(4-methoxyphenyl)-3-phenylprop-2-en-1-imine include further investigation into its mechanism of action, biochemical and physiological effects, and potential applications in synthetic chemistry, biochemical and physiological research, and drug development. Additionally, further research is needed to determine the safety and efficacy of this compound in various applications. Furthermore, research should be conducted to identify new methods of synthesizing this compound and to improve the efficiency and yield of existing synthesis methods. Finally, further research is needed to identify new potential applications of this compound and to develop new drugs based on its structure and properties.
Synthesis Methods
N-(4-methoxyphenyl)-3-phenylprop-2-en-1-imine can be synthesized through a two-step process. The first step involves the reaction of 4-methoxyphenyl isocyanate with 3-phenylprop-2-en-1-ol to form an intermediate product, this compound. The second step involves the reaction of the intermediate product with acetic anhydride to yield the final product, this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(4-methoxyphenyl)-3-phenylprop-2-en-1-imine involves the condensation of 4-methoxyaniline with cinnamaldehyde in the presence of an acid catalyst.", "Starting Materials": [ "4-methoxyaniline", "cinnamaldehyde", "acid catalyst" ], "Reaction": [ "Mix 4-methoxyaniline and cinnamaldehyde in a 1:1 molar ratio in a reaction flask.", "Add a catalytic amount of acid catalyst to the reaction mixture.", "Heat the reaction mixture under reflux for several hours.", "Allow the reaction mixture to cool to room temperature.", "Extract the product with a suitable solvent.", "Purify the product by recrystallization or column chromatography." ] } | |
CAS RN |
88315-63-3 |
Molecular Formula |
C16H15NO |
Molecular Weight |
237.3 |
Purity |
95 |
Origin of Product |
United States |
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